Cas no 1694626-85-1 (tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate)

• Product Name: tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate
• CAS No: 1694626-85-1
• MF: C₁₁H₁₆BrNO₂S
• MW: 306.219241142273
• CID: 5806414
• PubChem ID: 141388059
• Update Time: 2025-06-22

tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate
• EN300-7086157
• 1694626-85-1
• tert-butyl N-[(5-bromothiophen-2-yl)methyl]-N-methylcarbamate

• Inchi： 1S/C11H16BrNO2S/c1-11(2,3)15-10(14)13(4)7-8-5-6-9(12)16-8/h5-6H,7H2,1-4H3
• InChI Key： LCTZCZSBXGCRKH-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CN(C)C(=O)OC(C)(C)C)S1

Computed Properties

• Exact Mass: 305.00851g/mol
• Monoisotopic Mass: 305.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 57.8Ų

Additional information on tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate

Recent Advances in the Synthesis and Applications of tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate (CAS: 1694626-85-1)

The compound tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate (CAS: 1694626-85-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and organic synthesis. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, mechanistic insights, and potential therapeutic applications.

Recent studies have highlighted the role of tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate as a key intermediate in the synthesis of biologically active molecules. The presence of the bromothiophene moiety and the carbamate functional group makes it a valuable scaffold for the development of novel inhibitors targeting various enzymes and receptors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent kinase inhibitors, which showed promising activity against cancer cell lines.

In terms of synthetic methodologies, researchers have developed more efficient and scalable routes for the preparation of this compound. A recent publication in Organic Letters described a one-pot synthesis approach that significantly reduces the number of steps and improves overall yield. This advancement is particularly important for large-scale production, ensuring a stable supply for further pharmacological evaluations.

Mechanistic studies have also shed light on the reactivity of tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate in various chemical transformations. The bromine atom at the 5-position of the thiophene ring serves as a reactive site for cross-coupling reactions, enabling the introduction of diverse substituents. This property has been exploited in the design of new chemical entities with enhanced binding affinity and selectivity for therapeutic targets.

From a therapeutic perspective, recent preclinical studies have explored the potential of derivatives of this compound in treating neurological disorders. A study in Bioorganic & Medicinal Chemistry reported that structural analogs exhibited significant activity as modulators of GABA receptors, suggesting potential applications in epilepsy and anxiety disorders. However, further optimization is required to improve pharmacokinetic properties and reduce off-target effects.

In conclusion, tert-Butyl ((5-bromothiophen-2-yl)methyl)(methyl)carbamate (CAS: 1694626-85-1) continues to be a valuable building block in medicinal chemistry. The latest research underscores its importance in drug discovery, with ongoing efforts to expand its applications and improve synthetic accessibility. Future studies should focus on elucidating its mechanism of action in biological systems and exploring its potential in other therapeutic areas.